Cas no 1415910-93-8 (3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1415910-93-8
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 5291479
• Update Time: 2026-03-10

3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C8H7IN2/c1-11-5-7(9)6-2-3-10-4-8(6)11/h2-5H,1H3
• InChI Key： YKJPDOPOKWAVDJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC2C(I)=CN(C)C1=2

Additional information on 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine

3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1415910-93-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1415910-93-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolo[2,3-c]pyridines, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine.

The molecular formula of 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine is C₁₀H₈IN₂, and its molecular weight is 257.08 g/mol. The compound features a pyrrolo[2,3-c]pyridine core with an iodine substituent at the 3-position and a methyl group at the 1-position. The presence of the iodine atom imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery and development.

The synthesis of 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine has been explored through various routes. One common method involves the iodination of 1-methyl-1H-pyrrolo[2,3-c]pyridine using iodine monochloride (ICl) or other iodinating agents. This reaction typically proceeds under mild conditions and yields the desired product in good yields. Another approach involves the coupling of 3-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine with potassium iodide in the presence of a palladium catalyst. This method is particularly useful for large-scale synthesis due to its efficiency and scalability.

In recent years, 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine has been investigated for its potential as a lead compound in various therapeutic areas. One notable application is in the development of inhibitors for specific protein kinases, which are key targets in cancer therapy. Studies have shown that derivatives of 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine exhibit potent inhibitory activity against certain kinases, such as Aurora A and B. These findings have opened new avenues for the design of more selective and effective kinase inhibitors.

Beyond cancer research, 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine has also shown promise in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound possess neuroprotective properties and can mitigate neuronal damage in models of Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation pathways.

The versatility of 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine extends to its use as a building block in combinatorial chemistry. The iodine substituent can be readily functionalized through various reactions such as Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination. These transformations allow for the rapid generation of diverse libraries of compounds with varying biological activities, facilitating high-throughput screening efforts in drug discovery.

In addition to its therapeutic applications, 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine has been utilized as a probe molecule in chemical biology studies. Its unique electronic properties make it an excellent candidate for fluorescence-based assays and imaging techniques. Researchers have developed fluorescent derivatives of this compound that can be used to monitor cellular processes such as protein-protein interactions and receptor activation.

The safety profile of 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine is an important consideration for its potential use in pharmaceuticals. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 3-iodo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1415910-93-8) is a promising compound with a wide range of applications in medicinal chemistry. Its unique chemical structure and versatile synthetic routes make it an attractive scaffold for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new biological activities and therapeutic potentials of this compound, positioning it as a valuable tool in both academic research and pharmaceutical development.